Cas no 237435-25-5 (4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine)

4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine structure
237435-25-5 structure
Product Name:4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
CAS No:237435-25-5
MF:C18H12ClN3
MW:305.760982513428
CID:2124067
Update Time:2023-08-04

4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
    • 4-Chloro-2,6-diphenylpyrrolo[3,2-d]pyrimidine
    • Inchi: 1S/C18H12ClN3/c19-17-16-15(11-14(20-16)12-7-3-1-4-8-12)21-18(22-17)13-9-5-2-6-10-13/h1-11,20H
    • InChI Key: HSRGUNHDIUDZQC-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(C2C=CC=CC=2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 365
  • XLogP3: 4.7
  • Topological Polar Surface Area: 41.6
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